5-ethoxy-6-methoxy-1H-indole-2-carboxylic acid

• Molecular Formula: C12H13NO4
• Molecular Weight: 235.24 g/mol
• IUPAC Name: 5-ethoxy-6-methoxy-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C12H13NO4/c1-3-17-11-5-7-4-9(12(14)15)13-8(7)6-10(11)16-2/h4-6,13H,3H2,1-2H3,(H,14,15)
• InChI Key: XNNOJFSKNQXORN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C2C(=C1)C=C(N2)C(=O)O)OC

Description

5-Ethoxy-6-methoxy-1H-indole-2-carboxylic acid is a derivative of indole, a significant heterocyclic system found in many natural products and drugs.

Preparation Methods

The synthesis of 5-ethoxy-6-methoxy-1H-indole-2-carboxylic acid typically involves several key steps. One common method includes the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions . The specific reaction conditions and reagents used can vary, but common catalysts include methanesulfonic acid (MsOH) and solvents like methanol (MeOH) . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, often using continuous flow reactors and automated systems to ensure consistency and efficiency .

Chemical Reactions Analysis

5-Ethoxy-6-methoxy-1H-indole-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of alcohols or amines.

Substitution: Electrophilic substitution reactions are common due to the electron-rich nature of the indole ring.

Scientific Research Applications

5-Ethoxy-6-methoxy-1H-indole-2-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex indole derivatives, which are important in the development of pharmaceuticals and agrochemicals.

Biology: Indole derivatives, including this compound, are studied for their potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Research has shown that indole derivatives can act as neuroprotective agents, reducing oxidative stress and enhancing long-term potentiation (LTP) in the context of stroke.

Industry: This compound is used in the production of dyes, pigments, and other industrial chemicals due to its stable chemical structure and reactivity.

Mechanism of Action

The mechanism of action of 5-ethoxy-6-methoxy-1H-indole-2-carboxylic acid involves its interaction with various molecular targets and pathways. Indole derivatives are known to bind with high affinity to multiple receptors, influencing physiological and biochemical processes . For example, they can modulate neurotransmitter systems, inhibit enzymes involved in oxidative stress, and interact with DNA to exert their effects .

Comparison with Similar Compounds

5-Ethoxy-6-methoxy-1H-indole-2-carboxylic acid can be compared with other similar compounds, such as:

5-Methoxy-1H-indole-2-carboxylic acid: This compound shares a similar structure but lacks the ethoxy group at the 5-position.

5-Hydroxy-6-methoxy-1H-indole-2-carboxylic acid: This compound has a hydroxyl group instead of an ethoxy group at the 5-position and is known for its anti-inflammatory activity.